Cas no 106153-60-0 (5-phenyl-2,3-bis(4-phenylphenyl)-1h-tetrazol-1-ium)

• Product Name: 5-phenyl-2,3-bis(4-phenylphenyl)-1h-tetrazol-1-ium
• CAS No: 106153-60-0
• MF: C₃₁H₂₅N₄
• MW: 453.557006597519
• CID: 1180006
• PubChem ID: 71334142
• Update Time: 2025-04-20

5-phenyl-2,3-bis(4-phenylphenyl)-1h-tetrazol-1-ium Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2,3-bis(4-phenylphenyl)-1h-tetrazol-1-ium
• 2,3-Di([1,1'-biphenyl]-4-yl)-5-phenyl-2,3-dihydro-1H-tetrazol-1-ium
• 106153-60-0
• DTXSID70762300

• Inchi： 1S/C31H24N4/c1-4-10-24(11-5-1)26-16-20-29(21-17-26)34-32-31(28-14-8-3-9-15-28)33-35(34)30-22-18-27(19-23-30)25-12-6-2-7-13-25/h1-23H,(H,32,33)/p+1
• InChI Key： ZYUMXQVXTMTGMY-UHFFFAOYSA-O
• SMILES： N1(C2C=CC(C3C=CC=CC=3)=CC=2)N(C2C=CC(C3C=CC=CC=3)=CC=2)N=C(C2C=CC=CC=2)[NH2+]1

Computed Properties

• Exact Mass: 453.20815
• Monoisotopic Mass: 453.20792181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• PSA: 35.45